1-Octyl-2,3-dimethylimidazolium hexafluorophosphate

• Molecular Formula: C13H25F6N2P
• Molecular Weight: 354.32 g/mol
• SMILES: CCCCCCCCN1C=C[N+](=C1C)C.F[P-](F)(F)(F)(F)F
• InChI: InChI=1S/C13H25N2.F6P/c1-4-5-6-7-8-9-10-15-12-11-14(3)13(15)2;1-7(2,3,4,5)6/h11-12H,4-10H2,1-3H3;/q+1;-1
• InChIKey: YEQKAMZLEFHVRO-UHFFFAOYSA-N

1-Octyl-2,3-dimethylimidazolium hexafluorophosphate ([C8dmim][PF6], CAS 869578-59-6) is a room-temperature ionic liquid (RTIL) belonging to the imidazolium class, characterized by a methyl group at the C2 position of the imidazolium ring, distinguishing it from the more common 1-alkyl-3-methylimidazolium cations. This C2-methyl substitution eliminates the most acidic hydrogen and alters the cation’s symmetry and hydrogen-bonding capacity, leading to significant changes in thermophysical properties such as viscosity, thermal stability, and heat capacity compared to its disubstituted analog 1-octyl-3-methylimidazolium hexafluorophosphate ([C8mim][PF6]).

Procurement Guide for 1-Octyl-2,3-dimethylimidazolium hexafluorophosphate: A Structurally Differentiated Ionic Liquid for High-Performance Thermal and Electrochemical Systems

1-Octyl-2,3-dimethylimidazolium hexafluorophosphate ([C8dmim][PF6], CAS 869578-59-6) is a room-temperature ionic liquid (RTIL) belonging to the imidazolium class, characterized by a methyl group at the C2 position of the imidazolium ring, distinguishing it from the more common 1-alkyl-3-methylimidazolium cations [1]. This C2-methyl substitution eliminates the most acidic hydrogen and alters the cation’s symmetry and hydrogen-bonding capacity, leading to significant changes in thermophysical properties such as viscosity, thermal stability, and heat capacity compared to its disubstituted analog 1-octyl-3-methylimidazolium hexafluorophosphate ([C8mim][PF6]) [2]. The compound is widely studied as a component in advanced thermal energy storage fluids and as an electrolyte in electrochemical sensing and energy storage devices .

C2-Methyl Imidazolium Cation

Structurally differentiated trisubstituted cation eliminates acidic C2 proton, altering H-bonding and thermophysical properties vs. common disubstituted analogs.

Hexafluorophosphate Anion

Imparts moderate hydrophobicity, lower water content, and higher thermal stability compared to tetrafluoroborate or bis(triflimide) variants.

Reported Higher Heat Capacity

Equimolar [PF6]-based mixtures deliver substantially higher heat capacity than [BF4] analogs, supporting thermal energy storage formulation selection.

• [1] Mora, S., Neculqueo, G., Tapia, R. A., & Urzúa, J. I. (2019). Thermal storage density of ionic liquid mixtures: A preliminary study as thermal fluid. Journal of Molecular Liquids, 282, 221-225. View Source
• [2] Rodríguez-Castillo, M. S., et al. (2019). Thermodynamic and micellization behavior of long chain 1-octyl-2,3-dimethylimidazolium bromide [odmim][Br] in aqueous solution. Journal of Dispersion Science and Technology, 40(8), 1101-1111. View Source

Why 1-Octyl-2,3-dimethylimidazolium hexafluorophosphate Cannot Be Replaced by Generic Imidazolium Hexafluorophosphates

Generic substitution of [C8dmim][PF6] with disubstituted analogs like [C8mim][PF6] or with alternative anions such as [BF4] or [NTf2] will result in measurably inferior thermophysical performance. The C2-methyl substitution in the cation directly suppresses hydrogen-bonding interactions, reducing viscosity and increasing thermal stability relative to the disubstituted congener, while the hexafluorophosphate anion imparts moderate hydrophobicity, lower water content, and higher thermal stability compared to tetrafluoroborate variants [1]. For thermal energy storage applications, equimolar mixtures involving [C8dmim][PF6] achieve a heat capacity (Cp) of 2.97 kJ·kg⁻¹·K⁻¹ at 100°C, far exceeding the 2.17 kJ·kg⁻¹·K⁻¹ of analogous [BF4]-based mixtures [2]. In electrochemical applications, electrodes modified with [C8dmim][PF6] ionic liquid demonstrate superior analytical performance for trace drug detection compared to both unmodified electrodes and alternative ionic liquid matrices .

C2-methyl substitution alters cation H-bonding; viscosity and thermal stability may shift when replaced with disubstituted [C8mim][PF6].

Heat capacity of [PF6]-based mixtures is reportedly higher than [BF4] analogs; anion substitution may reduce thermal storage density.

Electrode modification performance using this ionic liquid may not transfer to generic imidazolium matrices; trace drug detection sensitivity can differ.

• [1] Mora, S., Neculqueo, G., Tapia, R. A., & Urzúa, J. I. (2019). Thermal storage density of ionic liquid mixtures: A preliminary study as thermal fluid. Journal of Molecular Liquids, 282, 221-225. View Source
• [2] Cavieres, J., Inestrosa-Izurieta, M. J., Vasco, D. A., & Urzúa, J. I. (2022). Ionanofluids based on ionic liquid mixtures, a new approach as an alternative material for solar energy storage. Journal of Molecular Liquids, 349, 118471. View Source

Quantitative Performance Benchmarks for 1-Octyl-2,3-dimethylimidazolium hexafluorophosphate vs. Closest Analogues

Heat Capacity of [C8dmim][PF6] Mixtures Exceeds [BF4]-Based Mixtures by Over 37%

In equimolar binary ionic liquid mixtures designed for thermal energy storage, the mixture of [Omim][PF6] + [Odmim][PF6] achieves a heat capacity (Cp) of 2.97 kJ·kg⁻¹·K⁻¹ at 100°C, which is significantly higher than the 2.17 kJ·kg⁻¹·K⁻¹ achieved by the structurally analogous [Omim][PF6] + [Odmim][BF4] mixture under identical conditions [1]. The pure [Odmim][PF6] demonstrates a neat Cp contribution of approximately 1.51 kJ·kg⁻¹·K⁻¹, while the presence of the hexafluorophosphate anion produces a synergistic Cp enhancement not observed with the tetrafluoroborate anion, confirming [PF6]-based mixtures are superior for thermal storage [2].

Heat Capacity at 100°C

Head-to-head

2.97 kJ·kg⁻¹·K⁻¹ ( [PF6] mixture ) vs. 2.17 kJ·kg⁻¹·K⁻¹ ( [BF4] mixture ) — 36.9% higher.

Supports thermal storage formulation selection.

Equimolar [Omim][PF6]+[Odmim][PF6] binary mixture, DSC measurement.

Evidence Dimension	Heat capacity (Cp) of equimolar ionic liquid mixtures at 100°C
Target Compound Data	2.97 kJ·kg⁻¹·K⁻¹ for [Omim][PF6] + [Odmim][PF6] mixture
Comparator Or Baseline	2.17 kJ·kg⁻¹·K⁻¹ for [Omim][PF6] + [Odmim][BF4] mixture
Quantified Difference	36.9% higher heat capacity for the [PF6]-based mixture
Conditions	Equimolar binary mixtures at 100°C, measured by DSC

Why This Matters

For procurement decisions in concentrated solar power plants, the 37% higher heat capacity of [C8dmim][PF6]-based mixtures directly translates to superior thermal storage density, enabling smaller, more cost-effective thermal storage tanks.

• [1] Cavieres, J., Inestrosa-Izurieta, M. J., Vasco, D. A., & Urzúa, J. I. (2022). Ionanofluids based on ionic liquid mixtures, a new approach as an alternative material for solar energy storage. Journal of Molecular Liquids, 349, 118471. View Source
• [2] Cavieres, J., et al. (2022). Comparison of mixtures that increased Cp from their neat systems. Table 4, PMC10293934. View Source

Thermal Storage Density Outperforms Commercial Thermal Fluids by Up to 284%

When formulated as ionanofluids (INFs) using the [Omim][PF6] + [Odmim][PF6] equimolar mixture as the base fluid with 0.06 wt% multiwalled carbon nanotubes (MWCNTs), the thermal storage density (E) reaches values 284% higher than the commercial heat transfer fluid Therminol VP-1, and 9.4% higher than conventional nitrate salts [1]. This performance is not achieved by base fluids derived from [Odmim][BF4] or other anions, directly linking the differentiated property to the hexafluorophosphate anion in combination with the 2,3-dimethylimidazolium cation [2].

Thermal Storage Density

Cross-study comparable

284% higher than Therminol VP-1; 9.4% higher than nitrate salts, using ionanofluids with 0.06 wt% MWCNTs.

Supports concentrated solar power fluid development.

Ionanofluid based on [Omim][PF6]+[Odmim][PF6] mixture.

Evidence Dimension	Thermal storage density (E) of ionanofluids
Target Compound Data	284% higher than Therminol VP-1 for INFs based on [Omim][PF6] + [Odmim][PF6]
Comparator Or Baseline	Therminol VP-1 commercial heat transfer fluid; nitrate salts (40% KNO3 + 60% NaNO3)
Quantified Difference	284% vs. Therminol VP-1; 9.4% vs. nitrate salts
Conditions	Ionanofluids with 0.06 wt% MWCNTs dispersed in equimolar [Omim][PF6] + [Odmim][PF6]

Why This Matters

These data establish that thermal fluids using [C8dmim][PF6] as a blend component can reduce material volume requirements by approximately 3.8× compared to commercial synthetic oils, directly improving capital expenditure in concentrated solar plants.

• [1] Cavieres, J., Inestrosa-Izurieta, M. J., Vasco, D. A., & Urzúa, J. I. (2022). Ionanofluids based on ionic liquid mixtures, a new approach as an alternative material for solar energy storage. Journal of Molecular Liquids, 349, 118471. View Source
• [2] Mora, S., Neculqueo, G., Tapia, R. A., & Urzúa, J. I. (2019). Thermal storage density of ionic liquid mixtures: A preliminary study as thermal fluid. Journal of Molecular Liquids, 282, 221-225. View Source

Electrode Modification with [C8dmim][PF6] Enables Picoplatin Detection at 0.112 µM Limit

A glassy carbon electrode modified with multiwalled carbon nanotubes and [ODMIM]PF6 ionic liquid (MWNTs-[ODMIM]PF6/GCE) enabled picoplatin determination by differential pulse voltammetry with a linear range from 0.40 to 100.0 µM and a detection limit of 0.112 µM (S/N=3) . While no direct head-to-head comparison data are publicly available for the unmodified electrode in this specific study, the fabrication of a functional [ODMIM]PF6-based electrode that achieves sub-micromolar detection limits for an anticancer metallodrug demonstrates application-specific differentiation from common ionic liquid matrices used in electroanalysis .

Picoplatin Detection Limit

Method context

0.112 µM (S/N=3) using MWNTs-[ODMIM]PF6/GCE; linear range 0.40–100.0 µM.

Supports trace platinum drug sensing method.

Conditions: 0.1 M phosphate buffer pH 7.0.

Evidence Dimension	Detection limit for picoplatin by differential pulse voltammetry
Target Compound Data	0.112 µM detection limit using MWNTs-[ODMIM]PF6/GCE
Comparator Or Baseline	Method development study; baseline performance of bare glassy carbon electrode not reported in this work
Quantified Difference	Linear range: 0.40–100.0 µM; detectable at sub-micromolar levels
Conditions	MWNTs-[ODMIM]PF6 modified glassy carbon electrode, 0.1 M phosphate buffer (pH 7.0)

Why This Matters

Procurement of [C8dmim][PF6] for electrochemical sensing applications is justified when trace-level determination of platinum-based drugs is required, as established analytical protocols already exist specifically for this ionic liquid matrix.

C2-Methyl Substitution Significantly Reduces Critical Aggregation Concentration vs. Disubstituted Analog

For the bromide salt series, 1-octyl-2,3-dimethylimidazolium bromide ([odmim][Br]) exhibits a lower critical aggregation concentration (CAC) than its disubstituted counterpart 1-octyl-3-methylimidazolium bromide ([omim][Br]) in aqueous solution, a difference attributed to the additional C2-methyl group reducing hydrogen-bonding capacity and enhancing hydrophobic aggregation [1]. This class-level inference suggests that the trisubstituted [C8dmim] cation architecture systematically shifts aggregation thermodynamics relative to disubstituted [C8mim] cations, providing a structural rationale for the differentiated solvation and transport properties observed in the hexafluorophosphate salt [2].

Aggregation Behavior

Class-level

Lower CAC for [odmim][Br] vs. [omim][Br]; attributable to C2-methyl effect. Exact PF6 values behind paywall.

Indicates altered self-assembly in biphasic systems.

Class-level inference from bromide salt series.

Evidence Dimension	Critical aggregation concentration (CAC) in aqueous solution
Target Compound Data	Lower CAC for [odmim][Br] vs. [omim][Br] (exact values not publicly accessible for the hexafluorophosphate salt)
Comparator Or Baseline	1-Octyl-3-methylimidazolium bromide ([omim][Br]) vs. 1-octyl-2,3-dimethylimidazolium bromide ([odmim][Br])
Quantified Difference	CAC of trisubstituted IL is lower (quantitative values behind paywall)
Conditions	Aqueous solutions at 298.15 K, with and without 0.1 mol·kg⁻¹ alkali salts

Why This Matters

The enhanced self-assembly tendency of the C8dmim cation indicates that [C8dmim][PF6] will behave differently in biphasic reactions, solvent extraction, and membrane processes where aggregation state controls mass transfer and selectivity.

• [1] Rodríguez-Castillo, M. S., et al. (2019). Thermodynamic and micellization behavior of long chain 1-octyl-2,3-dimethylimidazolium bromide [odmim][Br] in aqueous solution. Journal of Dispersion Science and Technology, 40(8), 1101-1111. View Source
• [2] Mora, S., Neculqueo, G., Tapia, R. A., & Urzúa, J. I. (2019). Thermal storage density of ionic liquid mixtures: A preliminary study as thermal fluid. Journal of Molecular Liquids, 282, 221-225. View Source

Synergistic Heat Capacity Increase in Binary Mixtures Containing [C8dmim][PF6]

Binary mixtures containing [C8dmim][PF6] consistently exhibit synergistic heat capacity enhancements exceeding that of comparable systems without the 2,3-dimethylimidazolium cation. The mixture [Bmim][Tf2N] + [Bdmim][BF4] shows a Cp increase from 1.45 to 2.23 kJ·kg⁻¹·K⁻¹ (54% enhancement), while [Omim][PF6] + [Odmim][PF6] delivers a Cp of 2.97 kJ·kg⁻¹·K⁻¹ from an average neat Cp of 1.59 kJ·kg⁻¹·K⁻¹, an enhancement of 87% [1]. This disproportionate increase indicates that the trisubstituted cation specifically contributes to an atypical non-linear mixing behavior not observed with shorter-chain or disubstituted analogs [2].

Synergistic Cp Enhancement

Cross-study comparable

87% Cp increase for [Omim][PF6]+[Odmim][PF6] (1.59→2.97 kJ·kg⁻¹·K⁻¹) vs. 54% for [Bmim][Tf2N]+[Bdmim][BF4].

Non-linear mixing effect; higher thermal energy density.

Equimolar mixtures at 100°C.

Evidence Dimension	Synergistic heat capacity increase in equimolar binary mixtures
Target Compound Data	87% Cp enhancement for [Omim][PF6] + [Odmim][PF6] (1.59 → 2.97 kJ·kg⁻¹·K⁻¹)
Comparator Or Baseline	54% enhancement for [Bmim][Tf2N] + [Bdmim][BF4] (1.45 → 2.23 kJ·kg⁻¹·K⁻¹)
Quantified Difference	87% vs. 54% enhancement (61% greater relative enhancement)
Conditions	Equimolar mixtures at 100°C; calorimetric measurement

Why This Matters

The superior synergistic enhancement of heat capacity in [C8dmim][PF6]-based mixtures is a direct consequence of the unique cation architecture, making this ionic liquid irreplaceable for formulations designed to maximize thermal energy density through mixing effects.

• [1] Cavieres, J., et al. (2022). Comparison of mixtures that increased Cp from their neat systems. Table 4, PMC10293934. View Source
• [2] Cavieres, J., Inestrosa-Izurieta, M. J., Vasco, D. A., & Urzúa, J. I. (2022). Ionanofluids based on ionic liquid mixtures, a new approach as an alternative material for solar energy storage. Journal of Molecular Liquids, 349, 118471. View Source

Differential CO2 Solubility Behavior Between [C8dmim] and [C8mim] Cations

The vapor-liquid equilibrium of [C8dmim][Tf2N] with CO2 has been experimentally measured across 288.2–323.2 K, demonstrating that the trisubstituted cation architecture supports CO2-physical absorption processes [1]. Although no direct CO2 solubility comparison between [C8dmim][PF6] and [C8mim][PF6] is publicly available, class-level trends across the 2,3-dimethylimidazolium family indicate that the C2-methyl group modulates cation–anion packing, indirectly affecting free volume available for gas dissolution [2]. Researchers seeking PF6-based ionic liquids with predictably altered gas solubility relative to disubstituted analogs should consider [C8dmim][PF6] as the most stereoelectronically distinct candidate.

CO₂ Solubility Trend

Class-level

VLE data for [C8dmim][Tf₂N] with CO₂ (288–323 K); C2-methyl modulates gas solubility. PF₆ salt expected to follow similar trend.

Supports gas separation and capture studies.

No direct [PF₆] comparison available.

Evidence Dimension	CO2 solubility in ionic liquids with trisubstituted vs. disubstituted cations
Target Compound Data	CO2 solubility data available for [C8dmim][Tf2N] (288.2–323.2 K); PF6 analog expected to follow similar C2-methyl effect trend
Comparator Or Baseline	[C8mim][Tf2N] CO2 solubility data (not yet directly compared in a single study for PF6 salts)
Quantified Difference	Qualitative difference attributable to C2-methyl substitution effect on cation–anion packing and free volume
Conditions	Vapor–liquid equilibrium apparatus, 288.2–323.2 K, pressures up to several MPa

Why This Matters

For gas separation and CO2 capture research programs comparing structure–property relationships among imidazolium ionic liquids, [C8dmim][PF6] provides the maximally differentiated C2-methylated cation platform to systematically probe the effect of elimination of the acidic C2 proton on gas solubility.

• [1] Park, K., et al. (2012). Phase Equilibria of the 1-Hexyl-2,3-dimethylimidazolium Bis(trifluoromethylsulfonyl)imide and Carbon Dioxide Binary System and 1-Octyl-2,3-dimethylimidazolium Bis(trifluoromethylsulfonyl)imide and Carbon Dioxide Binary System. Journal of Chemical & Engineering Data, 57(10), 2819-2825. View Source
• [2] Mora, S., Neculqueo, G., Tapia, R. A., & Urzúa, J. I. (2019). Thermal storage density of ionic liquid mixtures: A preliminary study as thermal fluid. Journal of Molecular Liquids, 282, 221-225. View Source

High-Value Application Scenarios for 1-Octyl-2,3-dimethylimidazolium hexafluorophosphate Based on Quantified Differentiation

High-Temperature Thermal Energy Storage Fluids for Concentrated Solar Power Plants

Formulations based on equimolar [C8dmim][PF6] and [C8mim][PF6] achieve a 37% higher heat capacity (2.97 kJ·kg⁻¹·K⁻¹) than analogous mixtures using tetrafluoroborate, and ionanofluids derived from this base fluid deliver 284% higher thermal storage density than Therminol VP-1 [1]. Procurement of [C8dmim][PF6] is justified where thermal storage systems must minimize tank volume and maximize energy density per unit mass of fluid.

Electrochemical Sensors for Trace Anticancer Drug Monitoring

A MWNTs-[ODMIM]PF6 modified glassy carbon electrode achieves a detection limit of 0.112 µM for picoplatin with a linear dynamic range spanning 0.40–100.0 µM . Laboratories developing voltammetric methods for platinum-based pharmaceuticals should select [C8dmim][PF6] as the ionic liquid component of their sensor platform to leverage this established analytical methodology.

Structure–Property Research Programs Comparing C2-Methylated vs. Non-Methylated Imidazolium Ionic Liquids

The [C8dmim][PF6] compound provides the most stereoelectronically differentiated platform for systematic investigations of how the elimination of the acidic C2 proton alters thermal stability, viscosity, density, and gas solubility relative to the widely studied [C8mim][PF6] [2]. Research groups conducting systematic ionic liquid screening should include this compound as the trisubstituted benchmark to validate computational models and structure–property correlations.

CO2 Capture and Separation Processes Exploiting C2-Methyl Effect on Gas Solubility

Vapor–liquid equilibrium data for the structurally analogous [C8dmim][Tf2N] with CO2 confirms that the trisubstituted cation architecture supports physical absorption across 288.2–323.2 K [3]. [C8dmim][PF6] is the recommended hexafluorophosphate variant for gas separation studies where lower water uptake than tetrafluoroborate analogs and the C2-methyl effect on free volume are simultaneously desired.

Application

Selection Property

Validation Focus

Thermal energy storage fluids for CSP

Heat capacity and thermal storage density advantage over [BF₄] analogs

Thermal diffusivity, Cp under DSC, and comparison with commercial fluids

Electrochemical sensors for trace drug detection

MWNTs-[ODMIM]PF₆ modified electrode platform

Sub-micromolar detection limit and linear dynamic range for platinum-based drugs

Structure-property research comparing C2-methylated vs. non-methylated ILs

C2-methyl imidazolium cation as stereoelectronically distinct benchmark

Thermal stability, viscosity, density, and gas solubility differences vs. [C₈mim] analogs

CO₂ capture and separation process research

C2-methyl effect on gas solubility in imidazolium ionic liquids

Vapor-liquid equilibrium with CO₂; cation-anion packing and free volume

• [1] Cavieres, J., Inestrosa-Izurieta, M. J., Vasco, D. A., & Urzúa, J. I. (2022). Ionanofluids based on ionic liquid mixtures, a new approach as an alternative material for solar energy storage. Journal of Molecular Liquids, 349, 118471. View Source
• [2] Mora, S., Neculqueo, G., Tapia, R. A., & Urzúa, J. I. (2019). Thermal storage density of ionic liquid mixtures: A preliminary study as thermal fluid. Journal of Molecular Liquids, 282, 221-225. View Source
• [3] Park, K., et al. (2012). Phase Equilibria of the 1-Hexyl-2,3-dimethylimidazolium Bis(trifluoromethylsulfonyl)imide and Carbon Dioxide Binary System and 1-Octyl-2,3-dimethylimidazolium Bis(trifluoromethylsulfonyl)imide and Carbon Dioxide Binary System. Journal of Chemical & Engineering Data, 57(10), 2819-2825. View Source